Cas no 926922-37-4 (tert-butyl 4-bromoindazole-1-carboxylate)

tert-butyl 4-bromoindazole-1-carboxylate structure
926922-37-4 structure
Product Name:tert-butyl 4-bromoindazole-1-carboxylate
CAS No:926922-37-4
MF:C12H13BrN2O2
MW:297.147822141647
MDL:MFCD11110271
CID:838640
PubChem ID:37819147
Update Time:2024-10-26

tert-butyl 4-bromoindazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-Bromo-1H-indazole
    • tert-butyl 4-bromo-1H-indazole-1-carboxylate
    • 1H-INDAZOLE-1-CARBOXYLIC ACID,4-BROMO-,1,1-DIMETHYLETHYL ESTER
    • tert-butyl 4-bromoindazole-1-carboxylate
    • 4-Bromo-1H-indazole, N1-BOC protected
    • 1,1-Dimethylethyl 4-bromo-1H-indazole-1-carboxylate (ACI)
    • DB-079387
    • CS-D0832
    • SCHEMBL17632197
    • 1H-Indazole-1-carboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
    • AKOS005258585
    • MFCD11110271
    • AC-23610
    • DTXSID20653355
    • PS-7149
    • EN300-7361352
    • SY014186
    • BCP23484
    • 926922-37-4
    • 4-Bromoindazole-1-carboxylic acid tert-butyl ester
    • J-524687
    • MDL: MFCD11110271
    • Inchi: 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-10-6-4-5-9(13)8(10)7-14-15/h4-7H,1-3H3
    • InChI Key: OFVPGIHEBLOESV-UHFFFAOYSA-N
    • SMILES: O=C(N1C2C(=C(C=CC=2)Br)C=N1)OC(C)(C)C

Computed Properties

  • Exact Mass: 296.01600
  • Monoisotopic Mass: 296.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 44.12000
  • LogP: 3.58200

tert-butyl 4-bromoindazole-1-carboxylate Security Information

tert-butyl 4-bromoindazole-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 4-bromoindazole-1-carboxylate Pricemore >>

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tert-butyl 4-bromoindazole-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  1 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, 20 °C
Reference
The Application of C-H Functionalization in the Development of a Concise and Convergent Route to the Phosphatidylinositol-3-kinase Delta Inhibitor Nemiralisib.
Bream, Robert N.; Clark, Hugh; Edney, Dean; Harsanyi, Antal ; Hayler, John ; et al, Organic Process Research & Development, 2021, 25(3), 529-540

Production Method 2

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  5 h, rt
Reference
Preparation of purine heterocyclic derivatives as kinase inhibitors for therapeutic use as anticancer agents
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt; 2.5 h, rt
Reference
Preparation of cyanopyrrolidine derivatives for use as DUB inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  18 h, rt
Reference
Identification of novel B-RafV600E inhibitors employing FBDD strategy
Wang, Peng-Fei; Qiu, Han-Yue; Wang, Ze-Feng; Zhang, Yong-Jiao; Wang, Zhong-Chang; et al, Biochemical Pharmacology (Amsterdam, 2017, 132, 63-76

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  3 h, rt
Reference
N-Heteroaryl cyanopyrrolidinecarboxamides as inhibitors of UCHL1 and their preparation
, World Intellectual Property Organization, , ,

tert-butyl 4-bromoindazole-1-carboxylate Raw materials

tert-butyl 4-bromoindazole-1-carboxylate Preparation Products

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